Cas no 2248127-12-8 (4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one)

• Product Name: 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one
• CAS No: 2248127-12-8
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5960377
• PubChem ID: 145913229
• Update Time: 2025-06-08

4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2248127-12-8
• 4-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-7465054
• 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one

• Inchi： 1S/C16H16N2O2/c1-20-13-8-6-12(7-9-13)10-18-11-16(19)17-14-4-2-3-5-15(14)18/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key： FSWLKKANXYIXLT-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2N1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 268.121177757g/mol
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one

Introduction to 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one (CAS No: 2248127-12-8)

4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2248127-12-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural features and potential biological activities. The presence of a quinoxaline core combined with an alcoholic substituent at the 4-position of the phenyl ring makes it a promising candidate for further investigation in medicinal chemistry.

The quinoxaline scaffold is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological properties including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a methoxy group at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the 1,3-dihydroquinoxalin-2-one structure suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to target proteins. Studies have indicated that derivatives of quinoxaline exhibit inhibitory activity against various kinases and proteases, making them valuable in the development of targeted therapies for chronic diseases. The molecular mechanics and molecular dynamics simulations have been particularly useful in understanding the conformational flexibility and binding modes of this compound.

In vitro studies have demonstrated that 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one demonstrates moderate activity against certain cancer cell lines. The alkyl substituent at the quinoxaline nitrogen appears to play a critical role in modulating the biological activity by influencing hydrogen bonding interactions with target residues. Further research is ongoing to optimize its potency and selectivity.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the quinoxaline ring and functional group transformations to introduce the methoxy and methyl groups. Advances in green chemistry principles have led to more sustainable synthetic routes, reducing waste and improving yields. Catalytic methods have been explored to enhance reaction efficiency and minimize byproduct formation.

The pharmacokinetic properties of 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one are being thoroughly evaluated through preclinical studies. The compound’s solubility, stability, and absorption characteristics are being optimized for better bioavailability. Pharmacokinetic modeling has shown that modifications to the phenyl ring can significantly impact its metabolic clearance rate.

One of the most exciting aspects of this compound is its potential in combination therapy. Preliminary data suggest that it may synergize with existing chemotherapeutic agents by targeting different pathways within cancer cells. This approach could reduce resistance development and improve patient outcomes. Combination studies are now underway in several academic institutions.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one is currently undergoing phase I trials to assess its tolerance and pharmacokinetic profile in humans. These trials are expected to provide critical insights into its therapeutic potential.

Future directions in research include exploring structure-activity relationships (SAR) to identify more potent analogs. High-throughput screening (HTS) technologies are being employed to rapidly test large libraries of derivatives for improved activity against disease-causing targets. Additionally, computational methods such as virtual screening are being used to predict new binding interactions.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets containing known bioactive compounds to predict new candidates like 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one. These AI-driven approaches are accelerating the pace at which novel therapeutic agents are identified.

In conclusion, 4-[(4-Methoxyphenyl)methyl]-1,3-dihydroquinoxalin-2-one represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research progresses, this compound may contribute to advancements in treating various diseases, particularly those involving abnormal cellular proliferation.